N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-(2-methoxyphenyl)benzamide

• IUPAC Name: N-(2-methoxyphenyl)-N-[(6-methyl-2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C25H22N2O3/c1-17-12-13-21-19(14-17)15-20(24(28)26-21)16-27(22-10-6-7-11-23(22)30-2)25(29)18-8-4-3-5-9-18/h3-15H,16H2,1-2H3,(H,26,28)
• InChI Key: VOLXLYCEFXWJQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=O)C(=C2)CN(C3=CC=CC=C3OC)C(=O)C4=CC=CC=C4
• Molecular Formula: C25H22N2O3
• Molecular Weight: 398.5 g/mol

Description

N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-(2-methoxyphenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as HMN-176 and is synthesized through a complex process that involves several chemical reactions.

Mechanism of Action

The mechanism of action of HMN-176 is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. This inhibition leads to the suppression of cancer cell growth and the protection of neurons from damage.
Biochemical and Physiological Effects
HMN-176 has been shown to have several biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death. HMN-176 has also been shown to inhibit angiogenesis, the formation of new blood vessels, which is necessary for cancer cell growth. In neurodegenerative diseases, HMN-176 has been shown to have neuroprotective effects, reducing the damage to neurons caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using HMN-176 in lab experiments is its ability to inhibit cancer cell growth and induce apoptosis. This makes it a promising compound for cancer research. However, one limitation of using HMN-176 in lab experiments is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on HMN-176. One potential area of research is the development of more efficient synthesis methods for this compound. Another area of research is the exploration of its potential use in combination with other compounds for cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of HMN-176 and its potential applications in neurodegenerative diseases.

Synthesis Methods

The synthesis of HMN-176 involves the reaction of 2-hydroxy-6-methylquinoline with 2-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with benzylamine to form the final product, N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-(2-methoxyphenyl)benzamide.

Scientific Research Applications

HMN-176 has shown promising results in various scientific research studies. This compound has been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells. HMN-176 has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's disease, as it has been shown to have neuroprotective effects.